Cas no 685850-38-8 ((2E)-3-(2-methoxyphenyl)-N-[4-(propan-2-yloxy)phenyl]prop-2-enamide)

• Product Name: (2E)-3-(2-methoxyphenyl)-N-[4-(propan-2-yloxy)phenyl]prop-2-enamide
• CAS No: 685850-38-8
• MF: C₁₉H₂₁NO₃
• MW: 311.374945402145
• CID: 5554240
• PubChem ID: 734192
• Update Time: 2025-05-18

(2E)-3-(2-methoxyphenyl)-N-[4-(propan-2-yloxy)phenyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-3-(2-methoxyphenyl)-N-(4-propan-2-yloxyphenyl)prop-2-enamide
• F3098-8494
• VU0492529-1
• (2E)-3-(2-methoxyphenyl)-N-[4-(propan-2-yloxy)phenyl]prop-2-enamide
• AKOS002247162
• 685850-38-8
• (E)-N-(4-isopropoxyphenyl)-3-(2-methoxyphenyl)acrylamide

• Inchi： 1S/C19H21NO3/c1-14(2)23-17-11-9-16(10-12-17)20-19(21)13-8-15-6-4-5-7-18(15)22-3/h4-14H,1-3H3,(H,20,21)/b13-8+
• InChI Key： UUNBLJPPILLTQZ-MDWZMJQESA-N
• SMILES： O(C1C=CC(=CC=1)NC(/C=C/C1C=CC=CC=1OC)=O)C(C)C

Computed Properties

• Exact Mass: 311.15214353g/mol
• Monoisotopic Mass: 311.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 47.6Ų

Additional information on (2E)-3-(2-methoxyphenyl)-N-[4-(propan-2-yloxy)phenyl]prop-2-enamide

Comprehensive Overview of (2E)-3-(2-methoxyphenyl)-N-[4-(propan-2-yloxy)phenyl]prop-2-enamide (CAS No. 685850-38-8)

(2E)-3-(2-methoxyphenyl)-N-[4-(propan-2-yloxy)phenyl]prop-2-enamide, with the CAS number 685850-38-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of enamide derivatives, which are known for their versatile applications in drug discovery and material science. Its unique structure, featuring a methoxyphenyl and a propan-2-yloxy phenyl group, makes it a valuable intermediate in the synthesis of bioactive molecules.

The compound's molecular formula and structural properties have been extensively studied to understand its potential in various applications. Researchers are particularly interested in its stereochemistry and electronic properties, which influence its reactivity and interactions with biological targets. The presence of the enamide functional group in (2E)-3-(2-methoxyphenyl)-N-[4-(propan-2-yloxy)phenyl]prop-2-enamide is critical for its role in medicinal chemistry, where it is often used to design inhibitors for enzymes involved in inflammatory and metabolic pathways.

One of the most discussed topics in recent years is the role of enamide derivatives in drug discovery. With the rise of personalized medicine and targeted therapies, compounds like (2E)-3-(2-methoxyphenyl)-N-[4-(propan-2-yloxy)phenyl]prop-2-enamide are being explored for their potential to modulate specific biological pathways. For instance, its structural analogs have shown promise in preclinical studies for conditions such as neurodegenerative diseases and cancer. This has led to increased interest from pharmaceutical companies and academic researchers alike.

In addition to its pharmaceutical applications, (2E)-3-(2-methoxyphenyl)-N-[4-(propan-2-yloxy)phenyl]prop-2-enamide is also being investigated for its use in material science. The compound's ability to form stable polymeric networks and its photophysical properties make it a candidate for developing advanced materials, such as organic semiconductors and sensors. These applications align with the growing demand for sustainable and high-performance materials in industries like electronics and renewable energy.

The synthesis of (2E)-3-(2-methoxyphenyl)-N-[4-(propan-2-yloxy)phenyl]prop-2-enamide typically involves multi-step organic reactions, including condensation and amination processes. Researchers are continuously optimizing these methods to improve yield and purity, which are critical for scaling up production. The compound's stability and solubility profiles are also key factors in determining its suitability for various applications, making it a subject of ongoing research.

From a market perspective, the demand for (2E)-3-(2-methoxyphenyl)-N-[4-(propan-2-yloxy)phenyl]prop-2-enamide is expected to grow, driven by its potential in pharmaceutical development and advanced materials. Companies specializing in fine chemicals and custom synthesis are actively offering this compound to meet the needs of research institutions and industrial clients. Its CAS number 685850-38-8 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance.

For researchers and industry professionals, understanding the physicochemical properties of (2E)-3-(2-methoxyphenyl)-N-[4-(propan-2-yloxy)phenyl]prop-2-enamide is essential. Parameters such as melting point, boiling point, and logP are routinely analyzed to predict its behavior in different environments. These studies are complemented by computational modeling, which provides insights into the compound's molecular interactions and binding affinities.

In conclusion, (2E)-3-(2-methoxyphenyl)-N-[4-(propan-2-yloxy)phenyl]prop-2-enamide (CAS No. 685850-38-8) represents a fascinating area of research with broad implications for medicine and technology. Its unique structure and versatile applications make it a compound of interest for scientists and engineers worldwide. As research progresses, we can expect to see new discoveries and innovations stemming from this remarkable molecule.